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Compound of Interest

Compound Name: (R)-Citalopram oxalate

Cat. No.: B610427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-Citalopram is the R-enantiomer of the selective serotonin reuptake inhibitor (SSRI),

citalopram.[1][2] While the S-enantiomer, escitalopram, is responsible for the primary

therapeutic effects, (R)-citalopram is often studied for its potential allosteric modulation of the

serotonin transporter and its distinct pharmacological profile.[2] Accurate and consistent

preparation of (R)-Citalopram oxalate stock solutions is crucial for reliable experimental

outcomes in both in vitro and in vivo studies. This document provides detailed protocols for the

preparation, storage, and handling of (R)-Citalopram oxalate stock solutions.

Physicochemical Data
A summary of the key physicochemical properties of (R)-Citalopram oxalate is presented in

the table below. This data is essential for accurate calculations and solution preparation.
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Property Value Source

Molecular Weight 414.43 g/mol [1][2]

Molecular Formula C₂₀H₂₁FN₂O · C₂H₂O₄ [2]

CAS Number 219861-53-7 [1][2]

Appearance White to off-white solid

Purity ≥98% (HPLC) [2]

Solubility in Water
Up to 50 mM (approximately

20.72 mg/mL)
[2]

Solubility in DMSO
Up to 100 mM (approximately

41.44 mg/mL)
[2]

Experimental Protocols
Materials and Equipment

(R)-Citalopram oxalate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile deionized water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Sonicator water bath

Protocol for Preparing a 100 mM Stock Solution in
DMSO
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This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is a common solvent for in vitro cell-based assays.

Pre-weighing Preparation: Before weighing, ensure the (R)-Citalopram oxalate powder has

equilibrated to room temperature to avoid condensation, as the compound can be

hygroscopic.

Weighing: Accurately weigh the desired amount of (R)-Citalopram oxalate powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 41.44 mg of the compound.

Dissolution:

Add the weighed (R)-Citalopram oxalate to a sterile tube.

Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution. Visually inspect the solution to ensure there are no undissolved

particulates.

Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, it can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Based on vendor

recommendations, solutions in DMSO can be stored at -80°C for up to one year.[1]

Protocol for Preparing a 50 mM Stock Solution in Water
This protocol is suitable for applications where DMSO may interfere with the experimental

system.
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Weighing: Accurately weigh the desired amount of (R)-Citalopram oxalate powder. To

prepare 1 mL of a 50 mM aqueous stock solution, weigh out 20.72 mg of the compound.

Dissolution:

Add the weighed powder to a sterile tube.

Add the calculated volume of sterile deionized water or PBS.

Vortex the solution vigorously. Sonication or gentle warming may be required to achieve

complete dissolution.

Sterilization: Filter-sterilize the aqueous solution through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the solution into single-use volumes and store at -20°C.

Aqueous solutions are generally less stable long-term than DMSO stocks. It is

recommended to use them within a shorter timeframe.

Stability and Storage Recommendations
Solid Compound: (R)-Citalopram oxalate powder should be stored at -20°C for up to 3

years.[1] It is important to keep the compound away from moisture.[1]

DMSO Stock Solutions: For long-term stability, stock solutions in DMSO should be stored at

-80°C and are reported to be stable for up to one year.[1] Avoid repeated freeze-thaw cycles

by preparing single-use aliquots.

Aqueous Stock Solutions: Aqueous solutions are more prone to degradation. While

citalopram is relatively stable in aqueous solutions at neutral and acidic pH, it is

recommended to prepare these solutions fresh. If storage is necessary, they should be kept

at -20°C for short periods.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b610427?utm_src=pdf-body
https://www.benchchem.com/product/b610427?utm_src=pdf-body
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow

1. Weigh (R)-Citalopram Oxalate Powder

2. Add Appropriate Volume of Solvent
(e.g., DMSO or Water)

3. Dissolve Compound
(Vortex, Sonicate, or Gentle Warming)

4. Filter Sterilize (Optional)
(0.22 µm filter)

5. Aliquot into Single-Use Tubes

6. Store at Recommended Temperature
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing (R)-Citalopram oxalate stock solutions.
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Storage Recommendations

Key Considerations

Solid Compound
(-20°C, up to 3 years)

DMSO Stock Solution
(-80°C, up to 1 year)Prepare Solution

Aqueous Stock Solution
(-20°C, short-term)

Prepare Solution

Temperature

Light Exposure

Freeze-Thaw Cycles

Click to download full resolution via product page

Caption: Storage and stability considerations for (R)-Citalopram oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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